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An In-Depth Technical Guide to the Chemical Properties and Applications of 4-Methyl-3-
nitropyridine Hydrochloride

Abstract
4-Methyl-3-nitropyridine hydrochloride is a pivotal heterocyclic intermediate, extensively

utilized by researchers in the fields of pharmaceutical and agrochemical synthesis. Its unique

molecular architecture, featuring an electron-deficient pyridine ring substituted with a methyl

and a nitro group, provides a versatile platform for constructing complex molecular targets. This

guide offers a comprehensive exploration of its core chemical properties, synthesis, reactivity,

and applications. We delve into the rationale behind experimental choices, provide validated

protocols for its synthesis and key transformations, and present a detailed analysis of its

physicochemical characteristics. This document is intended to serve as a technical resource for

scientists and drug development professionals, enabling them to fully leverage the synthetic

potential of this valuable building block.

Introduction to Substituted Nitropyridines
Pyridine-based ring systems are a cornerstone of medicinal chemistry, recognized as a

"privileged structural motif" in drug design due to their prevalence in FDA-approved

therapeutics.[1] Among the vast landscape of pyridine derivatives, nitropyridines command

special attention. The introduction of a strongly electron-withdrawing nitro group profoundly

alters the electronic landscape of the pyridine ring, deactivating it towards electrophilic
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substitution while simultaneously activating it for nucleophilic attack. This altered reactivity

makes nitropyridines powerful and versatile precursors for a wide array of functionalized

heterocycles with diverse biological activities, including antitumor, antiviral, and anti-

neurodegenerative properties.[1]

4-Methyl-3-nitropyridine hydrochloride emerges as a particularly useful intermediate within

this class. The strategic placement of the methyl and nitro groups, combined with the enhanced

aqueous solubility and stability conferred by hydrochloride salt formation, makes it an ideal

starting material for multi-step synthetic campaigns aimed at producing novel active

pharmaceutical ingredients (APIs) and agrochemicals.[2]

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of a synthetic intermediate is

fundamental to its effective application. The hydrochloride salt form of 4-methyl-3-nitropyridine

presents distinct advantages over its free base, primarily in solubility and handling.

Compound Identification and Physical Data
The key identifiers and physical properties of 4-Methyl-3-nitropyridine hydrochloride and its

corresponding free base are summarized below.
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Property
4-Methyl-3-
nitropyridine
Hydrochloride

4-Methyl-3-
nitropyridine (Free
Base)

Reference(s)

IUPAC Name

4-methyl-3-

nitropyridine;hydrochl

oride

4-methyl-3-

nitropyridine

Synonyms
3-Nitro-4-picoline

hydrochloride
3-Nitro-4-picoline

CAS Number 856835-53-5 5832-44-0 [3]

Molecular Formula C₆H₇ClN₂O₂ C₆H₆N₂O₂ [4][5]

Molecular Weight 174.58 g/mol 138.12 g/mol [2][5]

Appearance
White to light yellow

crystalline solid

White to light yellow

solid or liquid

Melting Point Not specified 24-28 °C

Flash Point Not specified 95.9 °C to 108.3 °C

Solubility Profile
Salt formation is a cornerstone strategy in pharmaceutical development to enhance the

aqueous solubility of parent compounds. This principle is clearly demonstrated when

comparing 4-methyl-3-nitropyridine to its hydrochloride salt. The ionic nature of the salt

facilitates favorable interactions with polar solvents like water.

Solvent
4-Methyl-3-
nitropyridine
Hydrochloride

4-Methyl-3-
nitropyridine (Free
Base)

Reference(s)

Water High / Complete
Poorly soluble (~2.54

mg/mL)
[2]

Methanol Soluble Good solubility

Ethanol Soluble Good solubility
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Stability
The stability of 4-Methyl-3-nitropyridine hydrochloride is influenced by pH and temperature.

pH-Dependent Stability: The compound shows optimal stability in mildly acidic to neutral

aqueous solutions. Under strongly acidic conditions (pH < 3), the pyridine nitrogen is fully

protonated to the pyridinium cation, which is generally stable. However, in related

chloronitropyridines, prolonged exposure to aqueous acid can lead to hydrolysis.[6]

Thermal Stability: While specific data for this compound is limited, related nitropyridines

typically undergo thermal decomposition at temperatures exceeding 300°C, initiated by the

degradation of the nitro group.

Spectroscopic Profile (of Free Base)
Spectroscopic data is crucial for reaction monitoring and quality control. The following data

pertains to the free base, 4-methyl-3-nitropyridine.

Technique Key Data Points Reference(s)

¹³C NMR
Spectra available in literature

databases.
[7]

GC-MS NIST library entry: 136027. [7]

IR Spectra
FTIR spectra available in

literature databases.
[7]

Raman Spectra
FT-Raman spectra available in

literature databases.
[7]

Synthesis and Purification
The most direct and common synthetic route to 4-methyl-3-nitropyridine originates from the

commercially available precursor, 4-methylpyridine (also known as 4-picoline). The synthesis

involves the regioselective nitration of the pyridine ring, followed by conversion to the

hydrochloride salt to facilitate purification and improve handling characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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